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Compound of Interest

Compound Name: 2-Octyldodecanol

Cat. No.: B041232

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of 2-octyldodecanol, a versatile branched-chain fatty alcohol. This document
details its applications in research, particularly in pharmaceutical formulations, and provides
detailed experimental protocols for its use.

Core Physicochemical Properties

2-Octyldodecanol is a clear, colorless to slightly yellowish, odorless, and oily liquid at room
temperature.[1][2] Its branched structure significantly influences its physical and chemical
characteristics, making it a valuable excipient in various formulations.[3]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 2-octyldodecanol
compiled from various sources.
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Property Value Conditions References
Molecular Formula C20H420 [1][4]
Molecular Weight 298.55 g/mol

Clear, colorless to
Appearance ] o Room Temperature
yellowish oily liquid

Melting Point -ltol°C

Boiling Point 234-238 °C at 33 mmHg
382 °C at 760 mmHg

Density 0.838 g/mL at 25 °C
0.835 - 0.845 g/cm? at20 °C

Refractive Index n20/D 1.453

n20/D 1.4535 - 1.4555

Viscosity 58 - 64 mPa-s at 20 °C
Flash Point 113 °C

Surface Tension ~31.86 mN/m

Spreading Capacity ~600 mm2/10 min

Water Solubility 10 pg/L at 23 °C

Miscible with ethanol
(96%); Soluble in
paraffin oil, mineral ail,
Solubility in other cyclopentasiloxane,
solvents isopropyl myristate,
caprylic/capric
triglyceride, and olive

oil.

Research Applications and Experimental Protocols
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2-Octyldodecanol is widely utilized in pharmaceutical and cosmetic research, primarily as an
emollient, solvent, and penetration enhancer in topical and transdermal drug delivery systems.
Its ability to dissolve poorly water-soluble active pharmaceutical ingredients (APIs) and to
enhance their permeation through the skin barrier makes it a valuable component in the
development of novel drug delivery systems.

Experimental Protocol 1: Preparation of a 2-
Octyldodecanol-Based Nanoemulsion

This protocol describes the preparation of an oil-in-water (o/w) hanoemulsion using the phase
inversion composition (PIC) method, where 2-octyldodecanol constitutes the oil phase.

Materials:

2-Octyldodecanol (Oil Phase)

Active Pharmaceutical Ingredient (API) - lipophilic

Surfactant (e.g., Tween 80)

Co-surfactant (e.g., Glycerol)

Purified Water

Methodology:

¢ Oil Phase Preparation: Dissolve the lipophilic API in 2-octyldodecanol. Gentle heating may
be required to facilitate dissolution.

« Addition of Surfactant/Co-surfactant: To the oil phase, add the surfactant and co-surfactant
(Smix). A common starting ratio for the Smix is 1:1 by weight. The oil-to-Smix ratio can be
varied (e.g., from 1:9 to 3:7 by weight). Stir the mixture until a clear, homogenous solution is
formed.

e Agqueous Titration: While continuously stirring the oil/Smix mixture, slowly add purified water
dropwise at a controlled rate (e.g., 1.74 mL/min). Maintain the system at a constant
temperature.
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» Nanoemulsion Formation: As water is added, the system will undergo phase inversion,
transitioning from a water-in-oil to an oil-in-water emulsion, resulting in a transparent or

translucent nanoemulsion.

 Stabilization: Continue stirring for approximately 30 minutes after the water addition is

complete to ensure the stability of the nanoemulsion.

o Characterization: The resulting nanoemulsion should be characterized for droplet size,
polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).
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Oil Phase Preparation

2-Octyldodecanol
Dissolve APl in
Lipophilic API 2-Octyldodecanol

Surfactant/Co-surfactant Addition

Co-surfactant Mix Surfactant and

(e.g., Glycerol) Co-surfactant (Smix)
Surfactant

(e.g., Tween 80)

Emulsification

Purified Water
Combine Oil Phase
and Smix

Slowly Add Water
(Aqueous Titration)

- Continuous Stirring

Final Product

Characterization
(DLS: Size, PDI, Zeta Potential)

Nanoemulsion
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Franz Cell Setup

Prepare and Degas
Receptor Solution (e.g., PBS)

:

Fill Receptor Chamber

:

Prepare and Mount
Skin Membrane

:

Assemble Franz Cell

Permeation |[Experiment

Equilibrate System
(32°C skin surface temp)

:

Apply Formulation to
Donor Chamber

Collect Samples from
Receptor Chamber at

Time Intervals

Analysis

Replenish Receptor
Solution

Quantify APl in Samples
(e.g., HPLC)

:

Calculate Cumulative
Permeation and Flux

Compare Test vs. Control
Formulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Formulation, development, and optimization of a novel octyldodecanol-based
nanoemulsion for transdermal delivery of ceramide Il1IB - PMC [pmc.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [2-Octyldodecanol: A Comprehensive Technical Guide
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041232#2-octyldodecanol-physicochemical-
properties-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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